Cas no 896618-54-5 ((4-methylsulfanylphenyl)-thiophen-3-ylmethanone)

• Product Name: (4-methylsulfanylphenyl)-thiophen-3-ylmethanone
• CAS No: 896618-54-5
• MF: C₁₂H₁₀OS₂
• MW: 234.337200641632
• MDL: MFCD07699019
• CID: 877280
• PubChem ID: 24723394
• Update Time: 2025-05-22

(4-methylsulfanylphenyl)-thiophen-3-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (4-methylsulfanylphenyl)-thiophen-3-ylmethanone
• 3-(4-THIOMETHYLBENZOYL)THIOPHENE
• 3-(p-methylthiobenzoyl)thiophene
• AKOS016018735
• MFCD07699019
• 896618-54-5
• [4-(Methylsulfanyl)phenyl](thiophen-3-yl)methanone
• DTXSID80641834

• MDL： MFCD07699019
• Inchi： 1S/C12H10OS2/c1-14-11-4-2-9(3-5-11)12(13)10-6-7-15-8-10/h2-8H,1H3
• InChI Key： ABOZIBRVLXXMMZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1C=CC(=CC=1)SC)=O

Computed Properties

• Exact Mass: 234.01700
• Monoisotopic Mass: 234.01730729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• PSA: 70.61000
• LogP: 3.70100

Additional information on (4-methylsulfanylphenyl)-thiophen-3-ylmethanone

Compound CAS No 896618-54-5: (4-Methylsulfanylphenyl)thiophen-3-ylmethanone

The compound with CAS No 896618-54-5, known as (4-methylsulfanylphenyl)thiophen-3-ylmethanone, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural features and potential applications in various industries. The molecule consists of a thiophene ring, a methylsulfanyl group, and a ketone functional group, making it a versatile compound with diverse chemical properties.

Recent studies have highlighted the importance of (4-methylsulfanylphenyl)thiophen-3-ylmethanone in the development of advanced materials. Researchers have explored its role in creating novel polymers and composites with enhanced thermal stability and mechanical properties. The presence of the thiophene ring contributes to its aromaticity, which is crucial for these applications. Additionally, the methylsulfanyl group enhances the compound's electron-donating capabilities, further enhancing its utility in electronic materials.

In the pharmaceutical industry, (4-methylsulfanylphenyl)thiophen-3-ylmethanone has shown promise as a precursor for drug development. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of metallo-drugs. Recent findings suggest that this compound could play a role in targeting specific enzymes involved in disease pathways, offering new avenues for therapeutic interventions.

The synthesis of (4-methylsulfanylphenyl)thiophen-3-ylmethanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The reaction pathway typically includes Friedel-Crafts acylation followed by sulfonation to introduce the methylsulfanyl group. This approach ensures high yield and purity, making it suitable for large-scale production.

From an environmental perspective, (4-methylsulfanylphenyl)thiophen-3-ylmethanone exhibits low toxicity and biodegradability under controlled conditions. Its chemical stability makes it an ideal candidate for use in industrial processes where durability and resistance to environmental factors are critical. However, further research is needed to fully understand its long-term ecological impact.

In conclusion, (4-methylsulfanylphenyl)thiophen-3-ylmethanone (CAS No 896618-54-5) is a multifaceted compound with wide-ranging applications across various scientific domains. Its unique chemical structure and functional groups make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new potential uses, this compound is poised to play an increasingly important role in advancing technological and medical innovations.